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Abstract

Pafolacianine (also known as OTL38 and marketed as Cytalux™) is a folate receptor-targeted
near-infrared (NIR) fluorescent imaging agent. It is comprised of a folate analog, which
provides targeting to cancer cells overexpressing the folate receptor alpha (FRa), conjugated to
the heptamethine cyanine dye S0456. This guide provides a detailed overview of the
photophysical and fluorescent properties of pafolacianine, its mechanism of action, and
relevant experimental protocols for its characterization and use.

Core Photophysical and Fluorescent Properties

Pafolacianine is designed for optimal performance in the near-infrared window, which allows
for deeper tissue penetration and reduced autofluorescence compared to imaging in the visible
spectrum.[1][2] The core photophysical characteristics are summarized below.

Spectroscopic Properties

The absorption and emission spectra of pafolacianine are characteristic of a heptamethine
cyanine dye, with sharp absorption and emission peaks in the near-infrared region.
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Property Value Reference(s)

Absorption Maximum

(max.abs) 774 - 776 nm [3]
Absorption Range 760 - 785 nm
Emission Maximum (Amax,em) 794 - 796 nm [3]
Emission Range 790 - 815 nm
Stokes Shift ~20 nm [3]

Molar Absorptivity, Quantum Yield, and Fluorescence
Lifetime

While precise, experimentally determined values for the molar absorptivity (extinction
coefficient), fluorescence quantum yield, and fluorescence lifetime of pafolacianine are not
publicly available in the reviewed literature, typical values for heptamethine cyanine dyes can
be considered for approximation. Heptamethine cyanine dyes are known for their high molar
extinction coefficients. Their quantum yields can be highly dependent on the solvent and local
environment. Similarly, their fluorescence lifetimes are typically in the sub-nanosecond to
nanosecond range.

Photostability

Pafolacianine is reported to exhibit minimal photobleaching under the conditions of
intraoperative imaging. Heptamethine cyanine dyes' photostability can be influenced by their
molecular structure and environment, with some derivatives showing improved stability over
others like Indocyanine Green (ICG).

Mechanism of Action and Cellular Uptake

The efficacy of pafolacianine as a targeted imaging agent is predicated on its specific binding
and internalization into cancer cells that overexpress the folate receptor alpha (FRa).
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Mechanism of Action of Pafolacianine
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Clinical Workflow for Pafolacianine-Guided Surgery
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(Avoid folate supplements 48h prior)
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(0.025 mg/kg over 60 min)
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(1 to 9 hours before surgery)
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(Standard white light inspection)
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(Excitation ~776 nm, Emission ~796 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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